Cas no 2225170-34-1 (3-Trifluoromethyl-5-(n-propyl)phenylboronic acid)

3-Trifluoromethyl-5-(n-propyl)phenylboronic acid is a specialized boronic acid derivative featuring both a trifluoromethyl and an n-propyl substituent on the phenyl ring. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity, enabling the synthesis of complex biaryl structures. The electron-withdrawing trifluoromethyl group enhances its utility in forming carbon-carbon bonds under mild conditions, while the n-propyl substituent contributes to solubility in organic solvents. Its well-defined structure and consistent purity make it a reliable reagent for pharmaceutical and agrochemical research, particularly in the development of fluorinated compounds. The product is typically handled under inert conditions to preserve its reactivity.

3-Trifluoromethyl-5-(n-propyl)phenylboronic acid structure

2225170-34-1 structure

Product Name:3-Trifluoromethyl-5-(n-propyl)phenylboronic acid

CAS No:2225170-34-1

MF:C₁₀H₁₂BF₃O₂

MW:232.01

CID:5142165

PubChem ID:133555333

Update Time:2025-06-06

3-Trifluoromethyl-5-(n-propyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-Trifluoromethyl-5-(n-propyl)phenylboronic acid
- 2225170-34-1
- (3-Propyl-5-(trifluoromethyl)phenyl)boronic acid
- SWTYTBGFNRUKAJ-UHFFFAOYSA-N
- Inchi： 1S/C10H12BF3O2/c1-2-3-7-4-8(10(12,13)14)6-9(5-7)11(15)16/h4-6,15-16H,2-3H2,1H3
- InChI Key： SWTYTBGFNRUKAJ-UHFFFAOYSA-N
- SMILES： C1(B(O)O)=CC(CCC)=CC(C(F)(F)F)=C1

Computed Properties

Exact Mass: 232.0882443g/mol
Monoisotopic Mass: 232.0882443g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²

3-Trifluoromethyl-5-(n-propyl)phenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T908084-5mg	3-Trifluoromethyl-5-(n-propyl)phenylboronic acid	2225170-34-1	95%	5mg	￥828.00	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T908084-25mg	3-Trifluoromethyl-5-(n-propyl)phenylboronic acid	2225170-34-1	95%	25mg	￥2,430.00	2022-08-31